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Abstract

Pelirine is a naturally occurring alkaloid compound found in plants of the Rauwolfia genus,
notably Rauwolfia perakensis and Rauwolfia verticillata. This technical guide provides a
comprehensive overview of the current knowledge on pelirine, focusing on its molecular
structure, chemical properties, and reported biological activities. Due to the limited availability
of detailed public data, this document summarizes the established information and outlines
general experimental methodologies relevant to its study.

Molecular Structure

The systematic IUPAC name for pelirine is 15-ethylidene-18-(hydroxymethyl)-6-methoxy-17-
methyl-10,17-diazatetracyclo[12.3.1.03,11.04 °Joctadeca-3(11),4(9),5,7-tetraen-12-one. Its
molecular structure is characterized by a complex tetracyclic framework containing nitrogen
atoms, a methoxy group, a hydroxymethyl group, and an ethylidene substituent.

Molecular Formula: C21H26N203[1]
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Molecular Weight: 354.45 g/mol [1]
CAS Number: 30435-26-8[1]
Canonical SMILES: CC=C1CN(C2CC3=C(C(=0)CC1C2CO)NC4=C3C=C(C=C4)0C)C

A 2D representation of the molecular structure can be generated from the IUPAC name or
SMILES string.

Chemical and Physical Properties

A summary of the known and predicted physicochemical properties of pelirine is presented in
Table 1. Pelirine is soluble in a range of organic solvents, including chloroform,
dichloromethane, ethyl acetate, DMSO, and acetone.

Property Value Source

Melting Point 130-131 °C ChemicalBook
Boiling Point (Predicted) 540.6 £ 50.0 °C BOC Sciences
Density (Predicted) 1.240 £ 0.06 g/cm3 BOC Sciences

UV Absorption Maximum (in
EtOH)

328 nm ChemicalBook

Table 1: Physicochemical Properties of Pelirine

Experimental Protocols

Detailed experimental protocols for the analysis and extraction of pelirine are not extensively
documented in publicly accessible literature. However, based on general practices for alkaloid
chemistry, the following methodologies are outlined.

Extraction and Isolation from Rauwolfia perakensis

A general procedure for the extraction of alkaloids from Rauwolfia species can be adapted for
pelirine.
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Workflow for Alkaloid Extraction

Gried and powdered Rauwolfia perakensis roots) Extracellular

¢ Cnflammatory Stimulus)

[Maceration with ethanoD
Cytoplasm

Receptor
Filtration

MAPK Cascade
(e.g., ERK, JNK, p38)

Goncentration of filtrate under reduced pressura

Gcid-base liquid-liquid extractior)

(Column chromatography (e.g., silica gelD

:

Translocation
Fraction collection
leus

(Purity analysis (e.g., HPLC, TLC))
nduces

Pro-inflammatoryj

Gene Expression

Isolated Pelirine

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15589895/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-pelirine-molecular-structure-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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